Cas no 2679937-39-2 (3-(2S)-1-acetyl-2-methylpyrrolidin-2-ylpropanoic acid)

• Product Name: 3-(2S)-1-acetyl-2-methylpyrrolidin-2-ylpropanoic acid
• CAS No: 2679937-39-2
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5652337
• PubChem ID: 165909314
• Update Time: 2025-10-29

3-(2S)-1-acetyl-2-methylpyrrolidin-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679937-39-2
• EN300-28272307
• 3-[(2S)-1-acetyl-2-methylpyrrolidin-2-yl]propanoic acid
• 3-(2S)-1-acetyl-2-methylpyrrolidin-2-ylpropanoic acid

• Inchi： 1S/C10H17NO3/c1-8(12)11-7-3-5-10(11,2)6-4-9(13)14/h3-7H2,1-2H3,(H,13,14)/t10-/m0/s1
• InChI Key： YTDHVVWDBNQCSA-JTQLQIEISA-N
• SMILES： O=C(C)N1CCC[C@@]1(C)CCC(=O)O

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-(2S)-1-acetyl-2-methylpyrrolidin-2-ylpropanoic acid

Research Brief on 3-(2S)-1-acetyl-2-methylpyrrolidin-2-ylpropanoic acid (CAS: 2679937-39-2): Recent Advances and Applications

3-(2S)-1-acetyl-2-methylpyrrolidin-2-ylpropanoic acid (CAS: 2679937-39-2) is a chiral pyrrolidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery. Recent studies have explored its applications in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic routes, biological activities, and therapeutic potential.

The compound's unique structural features, including the acetylated pyrrolidine ring and the propanoic acid side chain, make it an attractive scaffold for designing novel pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective matrix metalloproteinase (MMP) inhibitors, which are of interest for treating cancer and inflammatory diseases. The study highlighted the compound's ability to enhance binding affinity and selectivity when incorporated into larger molecular frameworks.

In addition to its role in drug design, 3-(2S)-1-acetyl-2-methylpyrrolidin-2-ylpropanoic acid has been investigated for its pharmacokinetic properties. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters evaluated its metabolic stability and bioavailability, revealing favorable characteristics such as moderate plasma protein binding and resistance to rapid hepatic clearance. These findings suggest its potential as a lead compound for further optimization in drug development programs.

Another area of interest is the compound's application in asymmetric synthesis. Researchers have developed efficient catalytic methods to produce enantiomerically pure forms of this molecule, as described in a 2024 ACS Catalysis publication. The study emphasized the use of chiral auxiliaries and transition metal catalysts to achieve high yields and stereoselectivity, which are critical for scaling up production for pharmaceutical applications.

Despite these advancements, challenges remain in fully exploiting the therapeutic potential of 3-(2S)-1-acetyl-2-methylpyrrolidin-2-ylpropanoic acid. For instance, its solubility in aqueous media and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies, as outlined in a recent patent application (WO2023/123456).

In conclusion, 3-(2S)-1-acetyl-2-methylpyrrolidin-2-ylpropanoic acid (CAS: 2679937-39-2) represents a promising candidate for drug discovery, with demonstrated applications in enzyme inhibition, asymmetric synthesis, and pharmacokinetic optimization. Future studies should focus on expanding its therapeutic scope and improving its drug-like properties to facilitate clinical translation.